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Compound of Interest

Compound Name: 2-Bromo-5-chloro-3-nitropyridine

Cat. No.: B1267106

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents like 2-Bromo-5-chloro-3-nitropyridine are paramount. This
guide provides essential, immediate safety and logistical information, including a detailed
operational plan for its proper disposal, ensuring laboratory safety and regulatory compliance.

Immediate Safety and Hazard Summary

2-Bromo-5-chloro-3-nitropyridine is a halogenated and nitrated organic solid compound that
is classified as hazardous waste. It is crucial to handle this chemical in a well-ventilated area,
preferably within a chemical fume hood, while wearing appropriate Personal Protective
Equipment (PPE), including nitrile gloves, safety goggles, and a lab coat. This compound must
not be disposed of in regular trash or down the drain.

Operational Disposal Plan

The proper disposal of 2-Bromo-5-chloro-3-nitropyridine waste must be conducted by a
licensed hazardous waste disposal company. The primary and recommended method for the
final disposal of halogenated organic compounds is high-temperature incineration.

Step-by-Step Disposal Protocol:

o Waste Segregation:

o Designate a specific, clearly labeled waste container for "Halogenated Organic Solids."
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o ltis critical to not mix 2-Bromo-5-chloro-3-nitropyridine waste with non-halogenated
chemical waste, as this can lead to dangerous reactions and complicates the disposal
process.

Waste Collection and Containerization:

o Collect all waste materials, including the compound itself and any contaminated items
such as weighing paper, gloves, and absorbent pads, in the designated container.

o The container must be made of a compatible material, such as high-density polyethylene
(HDPE), and be in good condition with a secure, leak-proof lid.

o To prevent overfilling and allow for expansion, leave adequate headspace in the container.
Labeling of Waste Containers:

o Immediately and clearly label the waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "2-Bromo-5-chloro-3-nitropyridine"

The approximate quantity of the waste

The date the waste was first added to the container

The name of the principal investigator and the laboratory location
Storage of Chemical Waste:

o Store the sealed and labeled waste container in a designated satellite accumulation area
(SAA) within the laboratory.

o The SAA should be a well-ventilated area, away from sources of ignition and incompatible
materials.

o Ensure the container is stored in secondary containment to prevent the spread of material
in case of a leak.
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e Arranging for Disposal:

o Once the waste container is full, or in accordance with your institution's policies, arrange
for its collection by your institution's Environmental Health and Safety (EHS) department or
a licensed hazardous waste disposal contractor.

o Follow your institution's specific procedures for requesting a waste pickup.
e Disposal of Empty Containers:

o An empty container that held 2-Bromo-5-chloro-3-nitropyridine must also be disposed
of as hazardous waste unless it has been triple-rinsed.

o The rinsate from the triple-rinsing process must be collected and disposed of as
hazardous chemical waste.

o After proper rinsing, deface the original label before disposing of the container according
to your institution's guidelines for decontaminated lab waste.

Quantitative Data for Disposal

The following table summarizes key quantitative parameters for the high-temperature
incineration of 2-Bromo-5-chloro-3-nitropyridine and other halogenated organic waste.
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Parameter

Value

Notes

Primary Disposal Method

High-Temperature Incineration

The preferred and most
effective method for destroying
halogenated organic

compounds.

Required Incineration

Temperature

> 1100 °C (2012 °F)

This temperature is necessary
for wastes containing more
than 1% halogenated organic
substances to ensure

complete destruction.

Gas Residence Time in

Secondary Chamber

> 2 seconds

A minimum residence time at
the specified temperature is
crucial for the complete
breakdown of hazardous

compounds.[1]

Solid Waste Residence Time in
Kiln

30 to 90 minutes

The slow rotation of the kiln
allows for sufficient exposure
of solid waste to high

temperatures.[1][2]

UN Number for Transport

UN2811

This number identifies the
substance as a toxic solid,
organic, n.o.s. for

transportation purposes.[3][4]

Disposal Workflow

The logical flow of the disposal process for 2-Bromo-5-chloro-3-nitropyridine is illustrated in

the diagram below.
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Disposal Workflow for 2-Bromo-5-chloro-3-nitropyridine

Step 1: Segregate Waste
(Halogenated Organic Solids)

'

Step 2: Collectin a
Compatible & Labeled Container

i

Step 3: Label Container
('Hazardous Waste', Chemical Name, Date, etc.)

i

Step 4: Store Securely in
Designated Satellite Accumulation Area

i

Step 5: Arrange for Pickup by
EHS or Licensed Contractor

Step 6: Professional Disposal
(High-Temperature Incineration)

Click to download full resolution via product page

Caption: Disposal Workflow for 2-Bromo-5-chloro-3-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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